Cas no 58522-49-9 (2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-)
58522-49-9 structure
Product Name:2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-
CAS No:58522-49-9
MF:C15H20N2O3
MW:276.330904006958
CID:341773
PubChem ID:12439594
Update Time:2025-04-19
2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-
- 5,6-dimethoxy-2-(oxan-2-ylmethyl)indazole
- DTXSID70498319
- SCHEMBL11685901
- 5,6-Dimethoxy-2-[(oxan-2-yl)methyl]-2H-indazole
- 58522-49-9
-
- Inchi: 1S/C15H20N2O3/c1-18-14-7-11-9-17(10-12-5-3-4-6-20-12)16-13(11)8-15(14)19-2/h7-9,12H,3-6,10H2,1-2H3
- InChI Key: BTDYYEBCKXUPNS-UHFFFAOYSA-N
- SMILES: O1CCCCC1CN1C=C2C=C(C(=CC2=N1)OC)OC
Computed Properties
- Exact Mass: 276.1475
- Monoisotopic Mass: 276.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 45.51
2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
58522-49-9 (2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent